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Compound of Interest

Compound Name: Mortatarin G

Cat. No.: B12377491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dragmacidin G, a marine-derived bis-indole alkaloid, has emerged as a compound of

significant interest in oncology research due to its potent cytotoxic effects against various

cancer cell lines, particularly pancreatic cancer. While its precise mechanism of action is still

under active investigation, this guide provides a comprehensive overview of the current

understanding of Dragmacidin G's bioactivity, drawing comparisons with its close analog,

Dragmacidin D, to illuminate its potential therapeutic pathways.

Comparative Cytotoxicity of Dragmacidin Analogs
While specific IC50 values for Dragmacidin G against a wide panel of cell lines are not

extensively documented in publicly available literature, its activity has been confirmed against

pancreatic cancer cells. To provide a comparative context, the table below summarizes the

cytotoxic activities of the closely related Dragmacidin D against different cancer cell lines. This

data is extrapolated from studies on Dragmacidin D and serves as a predictive framework for

Dragmacidin G's potential efficacy.
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Compound Cell Line
Cancer
Type

IC50 (µM) Assay Type Reference

Dragmacidin

D

MDA-MB-231

(spheroids)

Triple-

Negative

Breast

Cancer

8 ± 1
Caspase 3/7

Cleavage
[1][2]

Dragmacidin

D

MDA-MB-468

(spheroids)

Triple-

Negative

Breast

Cancer

16 ± 0.6
Caspase 3/7

Cleavage
[1][2]

Dragmacidin

D
P388

Murine

Leukemia
~2.6 Not Specified [3]

Dragmacidin

D
A549

Human Lung

Adenocarcino

ma

~8.3 Not Specified [3]

Unraveling the Mechanism of Action: Insights from
Dragmacidin D
Studies on Dragmacidin D provide valuable insights into the potential mechanisms through

which Dragmacidin G may exert its anti-cancer effects. The primary hypothesized mechanisms

include the induction of apoptosis and the inhibition of critical cellular processes.

Induction of Apoptosis
Dragmacidin D has been demonstrated to induce apoptosis in triple-negative breast cancer

(TNBC) spheroids.[1][2] This programmed cell death is a crucial pathway for eliminating

cancerous cells. The proposed apoptotic pathway for dragmacidins is illustrated below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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